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Compound of Interest

Compound Name: 4'-Ethylacetophenone

Cat. No.: B057664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4'-Ethylacetophenone, including

its chemical identity, physicochemical properties, synthesis, and key applications relevant to

scientific research and drug development.

Chemical Identity
The standardized IUPAC name for 4'-Ethylacetophenone is 1-(4-ethylphenyl)ethanone[1][2]. It

is an organic compound classified as an aromatic ketone[3].

A variety of synonyms are used in literature and commercial listings for this compound. These

are crucial to recognize for comprehensive literature searches and material sourcing.

Table 1: Synonyms for 1-(4-ethylphenyl)ethanone
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Synonym Source

4'-Ethylacetophenone [1][3][4]

p-Ethylacetophenone [1][4]

1-(4-Ethylphenyl)ethan-1-one [1][3]

1-Acetyl-4-ethylbenzene [1][3]

p-Acetylethylbenzene [1][5]

p-Ethylphenyl methyl ketone [1][4]

Ethanone, 1-(4-ethylphenyl)- [1][3]

Acetophenone, 4'-ethyl- [1][3]

Physicochemical Properties
4'-Ethylacetophenone is a colorless to pale yellow liquid with a characteristic sweet, floral

odor[3]. It is stable under normal conditions but should be handled with care as it can be an

irritant[3]. It is moderately soluble in water but shows good solubility in organic solvents like

ethanol, ether, chloroform, and ethyl acetate[3][5][6].

Table 2: Physicochemical Data of 4'-Ethylacetophenone
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Property Value Reference(s)

Molecular Formula C₁₀H₁₂O [3][4][6]

Molecular Weight 148.20 g/mol [1]

CAS Number 937-30-4 [1][3][6]

Appearance Colorless to pale yellow liquid [3][6]

Density 0.993 g/mL at 25 °C [5][6]

Melting Point -20.6 °C [6]

Boiling Point
239.6 °C at 760 mmHg; 125 °C

at 20 mmHg
[5][6]

Flash Point 91 °C (195.8 °F) - closed cup

Refractive Index n20/D 1.5293 [5][6]

LogP 2.45160 [6]

Hydrogen Bond Donor Count 0 [6]

Hydrogen Bond Acceptor

Count
1 [6]

Experimental Protocols
A common method for the synthesis of 4'-Ethylacetophenone is the Friedel-Crafts acylation of

ethylbenzene[7].

Protocol:

A solution of ethylbenzene (10.6 g, 99.85 mmol) in dichloromethane (100 mL) is chilled to

-70 °C[7].

Aluminum (III) chloride (27 g, 202.49 mmol) is added to the chilled solution[7].

A solution of acetic anhydride (10.2 g, 99.91 mmol) in dichloromethane (20 mL) is added

dropwise over 3 hours, maintaining the temperature at -70 °C[7].
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The resulting solution is maintained for 2 hours at a temperature between -70 and -50 °C[7].

The reaction mixture is then added to a mixture of ice and hydrochloric acid (100 mL)[7].

The product is extracted with dichloromethane, and the organic layer is dried, filtered, and

concentrated to yield 1-(4-ethylphenyl)ethanone as a colorless liquid[7].

Reactants Reagents

Product

Ethylbenzene

Friedel-Crafts Acylation
(-70°C to -50°C)

Acetic Anhydride Aluminum Chloride (AlCl₃) Dichloromethane (Solvent) HCl/Ice (Workup)

Aqueous Workup

4'-Ethylacetophenone

Click to download full resolution via product page

Caption: Friedel-Crafts synthesis of 4'-Ethylacetophenone.

4'-Ethylacetophenone can undergo enantioselective reduction to form chiral 1-(4-

ethylphenyl)ethanol, a valuable building block in pharmaceutical synthesis. This

biotransformation can be achieved using ketoreductases[8].

Protocol Outline:

A whole-cell catalysis system utilizing a specific ketoreductase, such as (S)-1-phenylethanol

dehydrogenase from Aromatoleum aromaticum, is employed[8].
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4'-Ethylacetophenone serves as the substrate.

The reaction is carried out in a suitable buffer system.

A carbon source, such as sorbitol, is used for cofactor recycling, which can improve the

chemical yield to 85-99%[8].

The reaction progress is monitored by measuring the concentrations of the substrate (4'-
ethylacetophenone) and the product (1-(4-ethylphenyl)ethanol) over time[8].

4'-Ethylacetophenone

Ketoreductase
((S)-1-phenylethanol dehydrogenase)

(S)-1-(4-ethylphenyl)ethanol NAD(P)+

NAD(P)H

Cofactor Recycling
(e.g., Sorbitol)

Click to download full resolution via product page

Caption: Biocatalytic reduction of 4'-Ethylacetophenone.

Applications in Research and Drug Development
4'-Ethylacetophenone is a versatile intermediate in organic synthesis. Its applications include:
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Fragrance Industry: It is used in the fragrance industry due to its sweet, floral scent[3].

Intermediate in Organic Synthesis: Its chemical structure allows for various reactions,

making it a useful building block for more complex molecules[3]. It can be used to produce

1,1'-p-phenylene-bis-ethanone[5][6].

Pharmaceutical and Agrochemical Research: It is a precursor for the synthesis of chalcones,

which can be further elaborated into flavonoids and various heterocyclic compounds like

pyrazolines, isoxazoles, and pyrimidines[4]. Acetophenone and its derivatives are considered

valuable precursors in drug synthesis[9].

Liquid Crystal Intermediate: It serves as an intermediate in the production of liquid

crystals[6].

Entomology Research: It has been identified as a volatile compound in foot odor that is

attractive to Anopheles gambiae sensu stricto Giles, the primary vector for malaria,

suggesting its potential use in developing lures for mosquito control[10]. It has also been

shown to elicit a response in the olfactory receptor of the insect Spodoptera litura[10].

Chemical Synthesis

Applications

4'-Ethylacetophenone

Chalcones Liquid Crystals

Fragrances Entomological Lures

Pyrazolines, Isoxazoles,
Pyrimidines

Pharmaceuticals Agrochemicals
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Caption: Application workflow of 4'-Ethylacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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